Cas no 1015868-58-2 (3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1015868-58-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD16631562
• CID: 4675847
• PubChem ID: 20109900
• Update Time: 2025-05-28

3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
• 5-(2,4-dimethylphenyl)-2-methylpyrazole-3-carboxylic acid
• 5-(2,4-Dimethyl-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid
• 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD16631562
• Inchi： 1S/C13H14N2O2/c1-8-4-5-10(9(2)6-8)11-7-12(13(16)17)15(3)14-11/h4-7H,1-3H3,(H,16,17)
• InChI Key： JYAQYAAJWHZGLD-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(C)=CC=2C)=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1015868-58-2)

3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1015868-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the pyrazole carboxylic acid family, which is known for its versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with various biological targets.

The molecular structure of 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid features a pyrazole ring substituted with a carboxylic acid group and a dimethylphenyl moiety. This configuration enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in developing anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for novel therapeutics in the post-pandemic era. The compound’s CAS No. 1015868-58-2 is frequently searched in academic databases, reflecting its relevance in current scientific discourse.

In the context of green chemistry, 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid has been investigated for its potential in sustainable synthesis routes. With increasing emphasis on eco-friendly manufacturing, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends toward carbon-neutral processes, a topic highly searched in platforms like Google Scholar and PubMed. The compound’s stability under mild conditions further supports its applicability in large-scale industrial synthesis.

Another area of interest is the compound’s potential in crop protection. Agrochemical companies are evaluating derivatives of 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid for their herbicidal and fungicidal properties. As food security becomes a pressing global issue, the demand for next-generation agrochemicals has surged, making this compound a focal point in agricultural research. Its low toxicity profile compared to traditional pesticides also addresses consumer concerns about environmental impact.

From a commercial perspective, suppliers of CAS No. 1015868-58-2 highlight its high purity (>98%) and consistent quality, which are critical for reproducibility in research. The compound is typically available as a white to off-white crystalline powder, soluble in organic solvents like DMSO and methanol. These properties make it suitable for high-throughput screening and structure-activity relationship (SAR) studies, both of which are trending topics in drug development forums.

In summary, 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1015868-58-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and green chemistry. Its structural versatility and alignment with contemporary research trends ensure its continued relevance in scientific and industrial communities. For researchers seeking reliable synthetic intermediates or exploring novel bioactive scaffolds, this compound offers a promising avenue for innovation.